Cas no 1079652-99-5 ((1R)-1-(2,2-DIFLUOROBENZO[3,4-D]1,3-DIOXOLAN-5-YL)ETHYLAMINE)

• Product Name: (1R)-1-(2,2-DIFLUOROBENZO[3,4-D]1,3-DIOXOLAN-5-YL)ETHYLAMINE
• CAS No: 1079652-99-5
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 5097422
• PubChem ID: 57462938
• Update Time: 2026-03-02

(1R)-1-(2,2-DIFLUOROBENZO[3,4-D]1,3-DIOXOLAN-5-YL)ETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,2-DIFLUOROBENZO[3,4-D]1,3-DIOXOLAN-5-YL)ETHYLAMINE
• 1,3-Benzodioxole-5-methanamine, 2,2-difluoro-α-methyl-, (αR)-
• C93138
• SCHEMBL3669583
• (1R)-1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)ethan-1-amine
• (R)-1-(2,2-DIFLUOROBENZO[D][1,3]DIOXOL-5-YL)ETHAN-1-AMINE
• HGZYJRRTOSMVSB-RXMQYKEDSA-N
• 1079652-99-5

• Inchi： 1S/C9H9F2NO2/c1-5(12)6-2-3-7-8(4-6)14-9(10,11)13-7/h2-5H,12H2,1H3/t5-/m1/s1
• InChI Key： HGZYJRRTOSMVSB-RXMQYKEDSA-N
• SMILES： [C@@H](C1=CC=C2OC(F)(F)OC2=C1)(N)C

Computed Properties

• Exact Mass: 201.06013485g/mol
• Monoisotopic Mass: 201.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on (1R)-1-(2,2-DIFLUOROBENZO[3,4-D]1,3-DIOXOLAN-5-YL)ETHYLAMINE

Comprehensive Overview of (1R)-1-(2,2-Difluorobenzo[3,4-d]1,3-dioxolan-5-yl)ethylamine (CAS No. 1079652-99-5)

(1R)-1-(2,2-Difluorobenzo[3,4-d]1,3-dioxolan-5-yl)ethylamine is a specialized chiral amine compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorobenzo[d][1,3]dioxole moiety and the ethylamine side chain, make it a valuable intermediate for synthesizing bioactive molecules. The compound's CAS No. 1079652-99-5 ensures precise identification in chemical databases, catering to researchers focused on structure-activity relationship (SAR) studies and drug discovery.

Recent trends in AI-driven drug design and green chemistry have amplified interest in this compound. Researchers frequently search for "chiral building blocks for pharmaceuticals" or "fluorinated heterocycles in medicinal chemistry," highlighting its relevance. The difluorinated aromatic system enhances metabolic stability, a critical factor in optimizing drug candidates, while the 1,3-dioxolane ring offers synthetic versatility for catalysis and asymmetric synthesis.

From a synthetic perspective, (1R)-1-(2,2-Difluorobenzo[3,4-d]1,3-dioxolan-5-yl)ethylamine is often explored for its role in enantioselective transformations. Its R-configuration at the chiral center is pivotal for designing stereospecific inhibitors, particularly in CNS-targeting therapeutics. Laboratories prioritizing high-throughput screening (HTS) or fragment-based drug discovery (FBDD) may leverage this compound to develop novel GPCR modulators or enzyme inhibitors.

Environmental and regulatory considerations further underscore its appeal. Unlike traditional halogenated compounds, the difluoro substitution minimizes ecological persistence while maintaining efficacy—a balance sought in sustainable chemistry. Queries like "eco-friendly fluorinated intermediates" or "chiral amines for biocatalysis" reflect this dual focus on performance and sustainability.

In analytical applications, CAS No. 1079652-99-5 is characterized by advanced techniques such as HPLC and NMR spectroscopy. Its purity and stereochemical integrity are crucial for preclinical studies, aligning with industry demands for QC/QA compliance. The compound’s logP and pKa values also make it a candidate for ADME/Tox profiling, addressing common search terms like "pharmacokinetic optimization."

Future directions may involve its integration into machine learning-aided molecular design, where its structural motifs could train algorithms for de novo drug development. As the scientific community gravitates toward precision medicine and targeted therapies, (1R)-1-(2,2-Difluorobenzo[3,4-d]1,3-dioxolan-5-yl)ethylamine stands as a testament to innovation at the intersection of organic chemistry and biotechnology.